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Compound of Interest

Compound Name: Methyl gamma-linolenate

Cat. No.: B153489 Get Quote

The safe and compliant disposal of methyl gamma-linolenate is crucial for maintaining

laboratory safety and environmental protection. This guide provides a comprehensive, step-by-

step procedure for researchers, scientists, and drug development professionals to manage the

disposal of this chemical, adhering to standard hazardous waste regulations.

Immediate Safety and Handling
Before beginning any disposal procedure, it is essential to be aware of the primary hazards

associated with methyl gamma-linolenate. It is a combustible liquid and may cause irritation

to the skin, eyes, and respiratory tract.[1] Ingestion or absorption through the skin may be

harmful.[1] Therefore, appropriate personal protective equipment (PPE) must be worn at all

times.

Required Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or eyeshields.[2]

Hand Protection: Chemically resistant gloves.

Body Protection: A standard laboratory coat.

Respiratory Protection: While not typically required under normal use with adequate

ventilation, a NIOSH-approved respirator (such as a type N95 dust mask) should be

available for handling spills or in poorly ventilated areas.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b153489?utm_src=pdf-interest
https://www.benchchem.com/product/b153489?utm_src=pdf-body
https://www.benchchem.com/product/b153489?utm_src=pdf-body
https://content.labscoop.com/products/773cc1cc-3576-4c90-b291-f63568911912/jWGdy10006579m.pdf
https://content.labscoop.com/products/773cc1cc-3576-4c90-b291-f63568911912/jWGdy10006579m.pdf
https://www.fishersci.com/store/msds?partNumber=AC368100010&productDescription=METHYL+LINOLENATE%2C+99%25+1GR&vendorId=VN00032119&countryCode=US&language=en
https://content.labscoop.com/products/773cc1cc-3576-4c90-b291-f63568911912/jWGdy10006579m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step-by-Step Disposal Procedure
The disposal of methyl gamma-linolenate must comply with federal regulations, such as the

Resource Conservation and Recovery Act (RCRA), as well as institutional, state, and local

rules.[3][4] The following procedure outlines the standard steps for compliant disposal.

Step 1: Waste Identification and Classification As a laboratory chemical, methyl gamma-
linolenate must be treated as hazardous waste unless determined otherwise by a qualified

professional. Do not dispose of this chemical down the drain or in regular solid waste.[4]

Prohibited disposal methods also include evaporation in a fume hood.[5]

Step 2: Prepare the Hazardous Waste Container Select a container that is chemically

compatible with methyl gamma-linolenate and is in good condition with a secure, leak-proof

screw cap.[4][5] Ensure the container has at least one inch of headroom to allow for vapor

expansion.[5]

Step 3: Label the Container Proper labeling is critical for safety and compliance.[3] As soon as

you begin accumulating waste, affix a hazardous waste label to the container. The label must

include the following information:

The words "Hazardous Waste".[4][5]

Full Chemical Name: "Methyl gamma-linolenate" (do not use abbreviations or formulas).[4]

All Chemical Constituents: List all components if it is a mixed waste stream.

Generator Information: The Principal Investigator's name, department, and laboratory room

number.[4][6]

Hazard Warnings: Indicate applicable hazards (e.g., "Combustible").[4]

Step 4: Waste Accumulation and Storage

Location: Store the waste container in a designated Satellite Accumulation Area (SAA),

which must be at or near the point of generation and under the control of laboratory

personnel.[4][5]
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Segregation: Keep the methyl gamma-linolenate waste segregated from incompatible

materials, particularly strong oxidizing agents.[2][5][7] Utilize secondary containment to

prevent spills from reaching drains.[4][6]

Container Status: The waste container must remain closed at all times, except when you are

actively adding waste.[5][6]

Step 5: Arrange for Final Disposal Contact your institution’s Environmental Health and Safety

(EH&S) department or a licensed hazardous waste disposal company to schedule a pickup.[4]

Do not attempt to neutralize or treat the chemical waste yourself.[3] Final disposal is typically

handled via high-temperature incineration by a licensed facility.[3]

Quantitative Data and Storage Summary
The following table summarizes key quantitative data relevant to the handling and storage of

methyl gamma-linolenate.

Parameter Value Source(s)

Flash Point 62.0 °C / 143.6 °F (closed cup)

Recommended Storage Temp. -20°C (for product quality) [7]

Incompatible Materials Strong oxidizing agents [2][7]

Regulatory Accumulation Limit

Do not accumulate more than

55 gallons of hazardous waste

in an SAA.

[6]

Academic Lab Storage Time
Maximum of six months under

EPA Subpart K regulations.
[4][8]

Experimental Protocols
No experimental protocols for the on-site treatment or neutralization of methyl gamma-
linolenate waste are recommended. Disposal should be managed exclusively by trained

professionals through your institution's waste management program or a certified disposal

company.[3]
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Disposal Workflow Visualization
The following diagram illustrates the procedural workflow for the proper disposal of methyl
gamma-linolenate.
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Step 1: Identify Waste
Treat Methyl Gamma-Linolenate

as Hazardous Waste

Step 2: Use Proper PPE
(Goggles, Gloves, Lab Coat)

Step 3: Prepare Container
Select a compatible, sealed container.

Leave headroom.

Step 4: Label Container
Affix 'Hazardous Waste' label with

full details immediately.

Step 5: Accumulate Waste
Add waste to the labeled container.

Step 6: Store Safely
Store in SAA, segregated from

incompatibles. Keep container closed.

Step 7: Monitor Limits
Track accumulation time and volume.

(Max 6 months for academic labs)

Step 8: Arrange Disposal
Contact EH&S or certified waste

vendor for pickup.

Step 9: Professional Disposal
Waste is transported and incinerated

by a licensed facility.

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Methyl Gamma-Linolenate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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